Cas no 941979-24-4 (1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one)

• Product Name: 1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• CAS No: 941979-24-4
• MF: C₁₆H₁₉N₃O₂S
• MW: 317.405962228775
• CID: 5502465
• Update Time: 2025-08-02

1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-4-(pyridin-4-ylmethylsulfanyl)-5,6,7,8-tetrahydroquinazolin-2-one
• 1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

• Inchi： 1S/C16H19N3O2S/c20-10-9-19-14-4-2-1-3-13(14)15(18-16(19)21)22-11-12-5-7-17-8-6-12/h5-8,20H,1-4,9-11H2
• InChI Key： CMUVGHPXPCENHG-UHFFFAOYSA-N
• SMILES： N1(CCO)C2=C(CCCC2)C(SCC2C=CN=CC=2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

1-(2-Hydroxyethyl)-4-{(Pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-Hexahydroquinazolin-2-one: A Comprehensive Overview

The compound with CAS No. 941979-24-4, known as 1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one is characterized by a quinazolinone core with substituents at positions 1 and 4. The hydroxylethyl group at position 1 introduces hydrophilic properties to the molecule, while the pyridinylmethylsulfanyl group at position 4 adds a sulfur-containing moiety that may enhance its reactivity and bioavailability. These structural features make this compound a promising candidate for further exploration in drug discovery.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the quinazolinone framework efficiently. For instance, one approach involves the condensation of an appropriate β-ketoamide with an amine derivative under thermal or catalytic conditions. The introduction of the hydroxylethyl and pyridinylmethylsulfanyl groups has been achieved through targeted substitution reactions or coupling techniques.

The biological activity of 1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one has been evaluated in several in vitro and in vivo models. Early findings suggest that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases and cancer progression. For example, it has demonstrated significant activity against histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its enzymatic activity, this compound has shown promising results in preclinical studies for its ability to modulate cellular signaling pathways. Specifically, it has been found to inhibit the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. These findings underscore its potential as a lead compound for the development of novel anticancer agents.

From a pharmacokinetic standpoint,1-(2-hydroxyethyl)-4-{(pyridin-4-yl)methylsulfanyl}-1,2,5,6,7,-hexahydroquinazolinone exhibits favorable absorption and distribution properties in preclinical models. Its hydroxylethyl group contributes to improved solubility and bioavailability while the sulfur-containing moiety may enhance its stability within biological systems.

Looking ahead,the development of CAS No. 941979-24-4 into a therapeutic agent will require further optimization of its pharmacokinetic profile and evaluation of its safety profile in larger animal models.The identification of optimal dosing regimens and formulation strategies will be critical steps in advancing this compound toward clinical trials.